Cas no 61091-98-3 (Alanine, 3,3-dichloro-)

• Product Name: Alanine, 3,3-dichloro-
• CAS No: 61091-98-3
• MF: C₃H₅Cl₂NO₂
• MW: 157.983299016953
• CID: 492258
• PubChem ID: 53918290
• Update Time: 2025-04-19

Alanine, 3,3-dichloro- Chemical and Physical Properties

Names and Identifiers

• Alanine, 3,3-dichloro-
• (2R)-2-amino-3,3-dichloropropanoic acid

• Inchi： 1S/C3H5Cl2NO2/c4-2(5)1(6)3(7)8/h1-2H,6H2,(H,7,8)/t1-/m0/s1
• InChI Key： IIOUDXWGHFTXPM-SFOWXEAESA-N
• SMILES： ClC([C@@H](C(=O)O)N)Cl

Computed Properties

• Exact Mass: 156.96985
• Monoisotopic Mass: 156.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives